Anhydroophiobolin A Anhydroophiobolin A 3-Anhydroophiobolin A(cas 6026-65-9) is the dehydrated analogue of ophiobolin A and is a major member of the ophiobolin complex of phytotoxic metabolites produced by many species of the genus Bipolaris. Like all ophiobolins, 3-anhydroophiobolin A possesses a broad biological profile with antibacterial, antifungal, antitumor, herbicidal and nematocidal activities.
Brand Name: Vulcanchem
CAS No.: 6026-65-9
VCID: VC0015427
InChI: InChI=1S/C25H34O3/c1-15(2)10-19-12-17(4)25(28-19)9-8-24(5)13-20-16(3)11-21(27)23(20)18(14-26)6-7-22(24)25/h6,10-11,14,17,19-20,22-23H,7-9,12-13H2,1-5H3/b18-6-/t17-,19-,20+,22+,23+,24+,25-/m0/s1
SMILES: CC1CC(OC12CCC3(C2CC=C(C4C(C3)C(=CC4=O)C)C=O)C)C=C(C)C
Molecular Formula: C25H34O3
Molecular Weight: 382.5 g/mol

Anhydroophiobolin A

CAS No.: 6026-65-9

Reference Standards

VCID: VC0015427

Molecular Formula: C25H34O3

Molecular Weight: 382.5 g/mol

Anhydroophiobolin A - 6026-65-9

CAS No. 6026-65-9
Product Name Anhydroophiobolin A
Molecular Formula C25H34O3
Molecular Weight 382.5 g/mol
IUPAC Name (1'R,2S,3S,3'S,5R,7'S,8'E,11'R)-1',3,4'-trimethyl-5-(2-methylprop-1-enyl)-6'-oxospiro[oxolane-2,12'-tricyclo[9.3.0.03,7]tetradeca-4,8-diene]-8'-carbaldehyde
Standard InChI InChI=1S/C25H34O3/c1-15(2)10-19-12-17(4)25(28-19)9-8-24(5)13-20-16(3)11-21(27)23(20)18(14-26)6-7-22(24)25/h6,10-11,14,17,19-20,22-23H,7-9,12-13H2,1-5H3/b18-6-/t17-,19-,20+,22+,23+,24+,25-/m0/s1
Standard InChIKey MDYSLOGZXCWLSL-CWPAWFJGSA-N
Isomeric SMILES C[C@H]1C[C@@H](O[C@@]12CC[C@]3([C@H]2C/C=C(\[C@@H]4[C@H](C3)C(=CC4=O)C)/C=O)C)C=C(C)C
SMILES CC1CC(OC12CCC3(C2CC=C(C4C(C3)C(=CC4=O)C)C=O)C)C=C(C)C
Canonical SMILES CC1CC(OC12CCC3(C2CC=C(C4C(C3)C(=CC4=O)C)C=O)C)C=C(C)C
Appearance White solid
Description 3-Anhydroophiobolin A(cas 6026-65-9) is the dehydrated analogue of ophiobolin A and is a major member of the ophiobolin complex of phytotoxic metabolites produced by many species of the genus Bipolaris. Like all ophiobolins, 3-anhydroophiobolin A possesses a broad biological profile with antibacterial, antifungal, antitumor, herbicidal and nematocidal activities.
Synonyms (2/'S,3/'S,3aR,5/'R,6aS,9aS,10aR)-2,3a,4,4/',5/',6a,7,9a,10,10a-Decahydro-3/',9,10a-trimethyl-5/'-(2-methyl-1-propen-1-yl)-7-oxospiro[dicyclopenta[a,d]cyclooctene-3(1H),2/'(3/'H)-furan]-6-carboxaldehyde
Reference Isolation of ophiobolin A and its analogs as inhibitors to photosynthesis. Kim J.M., Agric. Biol. Chem. 1984, 48, 803. 2. The biology of ophiobolins. Au T.K. et al. , Life Sci. 2000, 67, 733. (Review).
PubChem Compound 12306827
Last Modified Nov 13 2021
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